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Compound of Interest

Compound Name:
5-(4-

Hydroxybenzylidene)hydantoin

Cat. No.: B8646762 Get Quote

Essential Safety and Handling Guide for 5-(4-
Hydroxybenzylidene)hydantoin
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle 5-(4-
Hydroxybenzylidene)hydantoin. The following procedures are designed to ensure safe

operational handling and disposal of this compound.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₁₀H₈N₂O₃ [1]

Molecular Weight 204.18 g/mol [1]

Appearance Yellow-Brown Solid [2]

Melting Point >300°C (decomposes) [2]

Solubility Soluble in DMF and DMSO [2]

Toxicological and Safety Data
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Quantitative toxicological data such as LD50 and LC50 values for 5-(4-
Hydroxybenzylidene)hydantoin are not readily available in public literature. However, data for

structurally related compounds can serve as a preliminary guide for safe handling. It is

imperative to treat 5-(4-Hydroxybenzylidene)hydantoin as a potentially hazardous substance

of unknown toxicity.

Hazard Data Value/Classification Compound

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

5-(4-Hydroxyphenyl)-5-

phenylhydantoin

Primary Hazards Irritant
5-(4-Hydroxyphenyl)-5-

phenylhydantoin

Disclaimer: The toxicological data presented above is for a structurally similar compound and

should be used for reference only. A comprehensive risk assessment should be conducted

before handling 5-(4-Hydroxybenzylidene)hydantoin.

Operational Plan: Safe Handling Protocol
Due to the lack of specific toxicity data, 5-(4-Hydroxybenzylidene)hydantoin should be

handled as a potent compound. The following step-by-step protocol outlines the necessary

precautions.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of solid 5-(4-Hydroxybenzylidene)hydantoin should be performed

in a certified chemical fume hood or a powder containment hood to minimize inhalation

exposure.[3] The facility's airflow should be single-pass to prevent cross-contamination.[3]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory.
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PPE Component Specification

Respiratory Protection

An N95-rated dust mask or a higher-level

respirator should be worn when handling the

powder.

Eye Protection

Chemical safety goggles are required. A face

shield should be worn in addition to goggles

when there is a risk of splashing or dust

generation.

Hand Protection

Nitrile gloves are recommended. Double-gloving

is advised for enhanced protection. Gloves

should be inspected for integrity before use and

changed frequently.

Body Protection

A buttoned-up lab coat is required. For larger

quantities or when there is a significant risk of

contamination, disposable coveralls are

recommended.

Footwear
Closed-toe shoes must be worn in the

laboratory.

Weighing and Aliquoting
Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered.

Gather all necessary equipment, including spatulas, weigh boats, and pre-labeled storage

vials.

Weighing: Tare the balance with a weigh boat. Carefully transfer the desired amount of 5-(4-
Hydroxybenzylidene)hydantoin to the weigh boat using a clean spatula. Avoid creating

dust by handling the powder gently.

Transfer: Once weighed, carefully transfer the powder to the designated container.

Cleaning: After weighing, decontaminate the spatula and the weighing area. Dispose of any

contaminated materials as outlined in the disposal plan.
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Solution Preparation
Solvent Addition: In the chemical fume hood, add the desired solvent to the vessel containing

the weighed 5-(4-Hydroxybenzylidene)hydantoin.

Dissolution: Cap the vessel and mix by gentle swirling or using a magnetic stirrer until the

solid is fully dissolved. Avoid heating unless the experimental protocol explicitly requires it, as

this may generate vapors.

Post-Handling Procedures
Decontamination: Thoroughly clean all glassware and equipment that came into contact with

the chemical.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
As the specific hazards of 5-(4-Hydroxybenzylidene)hydantoin are not fully characterized, it

is prudent to manage its waste as chemical waste, even if it is not officially listed as hazardous.

Solid Waste
Contaminated Materials: All disposable items that have come into contact with 5-(4-
Hydroxybenzylidene)hydantoin, such as gloves, weigh boats, and paper towels, should be

collected in a dedicated, labeled hazardous waste bag within the fume hood.[4]

Unused Compound: Unused or expired 5-(4-Hydroxybenzylidene)hydantoin should be

disposed of in its original container or a compatible, well-labeled waste container. Do not mix

with other chemical waste unless compatibility is confirmed.

Liquid Waste
Aqueous Solutions: While some non-hazardous, dilute aqueous solutions can be disposed of

down the drain with copious amounts of water, it is recommended to collect all solutions

containing 5-(4-Hydroxybenzylidene)hydantoin as chemical waste until its environmental

impact is better understood.[5]
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Organic Solvent Solutions: Solutions of 5-(4-Hydroxybenzylidene)hydantoin in organic

solvents must be collected in a designated, labeled hazardous waste container for organic

solvents.

Empty Containers
Rinsing: Empty containers of 5-(4-Hydroxybenzylidene)hydantoin should be triple-rinsed

with a suitable solvent.[6] The rinsate must be collected as hazardous waste.[6]

Disposal: After triple-rinsing, the container can be disposed of in the regular trash after

defacing the label.[7]

All chemical waste must be collected by the institution's environmental health and safety (EHS)

department for proper disposal.[8] Follow all local, state, and federal regulations for hazardous

waste disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for 5-(4-Hydroxybenzylidene)hydantoin
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Caption: Workflow for safe handling of 5-(4-Hydroxybenzylidene)hydantoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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